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Compound of Interest

Compound Name: 5-Bromo-3-iodopyrazin-2-amine

CAS No.: 1062608-42-7

Cat. No.: B1377905

Get Quote

Halogenated heterocyclic compounds are foundational pillars in the edifice of modern drug

discovery. Among these, pyrazine scaffolds are of paramount importance, appearing in

numerous FDA-approved therapeutics. Their value stems from their ability to act as

bioisosteres for other aromatic systems, engage in crucial hydrogen bonding interactions, and

modulate the physicochemical properties of a molecule to enhance its pharmacokinetic profile.

This guide focuses on 5-Bromo-3-iodopyrazin-2-amine, a highly functionalized pyrazine

derivative. The strategic placement of an amine group and two distinct halogen atoms—

bromine and iodine—on the pyrazine core makes this molecule an exceptionally versatile and

valuable building block for synthetic chemists. The differential reactivity of the carbon-iodine (C-

I) and carbon-bromine (C-Br) bonds allows for selective, sequential functionalization through

metal-catalyzed cross-coupling reactions. This property enables the efficient and controlled

construction of complex molecular architectures, accelerating the discovery of novel

therapeutic agents.

Physicochemical Characterization

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1377905#bc-rfq
https://www.benchchem.com/product/b1377905/docs?utm_src=pdf-body#introduction-to-halogenated-pyrazines-in-medicinal-chemistry
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1377905?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5-Bromo-3-iodopyrazin-2-amine is a solid compound whose identity and purity are confirmed

through a combination of analytical techniques. Its core properties are summarized below.

Property Value Source

Molecular Formula C₄H₃BrIN₃ [1]

Molecular Weight 299.90 g/mol [1][2]

CAS Number 1062608-42-7 [1][3][4]

Canonical SMILES C1=C(C(=NC(=C1)N)I)Br N/A

Synonyms
2-amino-3-iodo-5-bromo-

pyrazine
[2]

Typical Purity ≥98% [1]

Appearance
White to light yellow solid

powder
[5]

graph chemical_structure {

layout="neato";

node [shape=plaintext];

edge [style=bold];

// Define atom nodes

N1 [label="N", pos="0,1!", fontcolor="#202124"];

C2 [label="C", pos="-0.866,0.5!", fontcolor="#202124"];

C3 [label="C", pos="-0.866,-0.5!", fontcolor="#202124"];

N4 [label="N", pos="0,-1!", fontcolor="#202124"];

C5 [label="C", pos="0.866,-0.5!", fontcolor="#202124"];

C6 [label="C", pos="0.866,0.5!", fontcolor="#202124"];

// Substituent nodes

NH2 [label="NH₂", pos="-1.732,1!", fontcolor="#202124"];

I [label="I", pos="-1.732,-1!", fontcolor="#EA4335"];
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Br [label="Br", pos="1.732,-1!", fontcolor="#34A853"];

H6 [label="H", pos="1.732,1!", fontcolor="#202124"];

// Ring bonds

C2 -- N1;

C3 -- C2;

N4 -- C3;

C5 -- N4;

C6 -- C5;

N1 -- C6;

// Double bonds in the ring

edge [style=double];

N1 -- C2;

C3 -- N4;

C5 -- C6;

// Substituent bonds

edge [style=bold];

C2 -- NH2;

C3 -- I;

C5 -- Br;

C6 -- H6;

}

Figure 1: Chemical structure of 5-Bromo-3-iodopyrazin-2-amine.

Synthesis and Safe Handling
Synthetic Strategy
While specific synthetic preparations for 5-Bromo-3-iodopyrazin-2-amine are not extensively

detailed in readily available literature, its synthesis can be logically inferred from established

methods for analogous halogenated pyridines.[6][7] A plausible route involves the sequential
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halogenation of 2-aminopyrazine. The process would likely begin with a bromination step,

followed by a more directed iodination. The amine group at the C2 position acts as an

activating group, influencing the regioselectivity of the electrophilic substitution reactions.

Alternatively, a strategy could involve the synthesis of an iodinated pyrazine intermediate first,

followed by bromination. The choice of halogenating agents (e.g., N-Bromosuccinimide (NBS)

for bromination, N-Iodosuccinimide (NIS) for iodination) and reaction conditions would be

critical to control the position of substitution and maximize yield.[7][8]

Safety and Handling
As a halogenated aromatic amine, 5-Bromo-3-iodopyrazin-2-amine should be handled with

appropriate caution. No specific safety data sheet (SDS) is publicly available, but data from

structurally similar compounds, such as 2-Amino-5-bromo-3-iodopyridine, provide a basis for

risk assessment.[9][10]

Potential Hazards:

Harmful if swallowed (Acute oral toxicity).[9]

Causes skin and serious eye irritation/damage.[9][10]

May cause respiratory irritation.[9][11]

Recommended Precautions:

Engineering Controls: Handle exclusively in a certified chemical fume hood to avoid

inhalation of dust.

Personal Protective Equipment (PPE): Wear a lab coat, nitrile gloves, and chemical safety

goggles. For weighing and transferring solids, a dust mask (e.g., N95) is recommended.

[10][11]

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, away

from strong oxidizing agents.[12]

Note: This information is advisory. Always consult the supplier-specific Safety Data Sheet

(SDS) before handling this chemical.
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Applications in Medicinal Chemistry and Organic
Synthesis
The true utility of 5-Bromo-3-iodopyrazin-2-amine lies in its capacity as a versatile synthetic

intermediate, primarily driven by the differential reactivity of its C-I and C-Br bonds. This feature

is a cornerstone of modern synthetic strategy, enabling the programmed and site-selective

introduction of different functionalities.

In palladium-catalyzed cross-coupling reactions, the C-I bond is significantly more reactive than

the C-Br bond due to its lower bond dissociation energy. This allows for selective coupling at

the C3 position under milder conditions, leaving the C5-Br bond intact for a subsequent,

different coupling reaction. This one-pot or sequential approach is highly efficient for generating

molecular diversity from a single starting material.

Commonly Employed Reactions:

Suzuki-Miyaura Coupling: Introduction of aryl or heteroaryl groups.

Sonogashira Coupling: Introduction of alkyne functionalities.

Buchwald-Hartwig Amination: Formation of C-N bonds.

Stille Coupling: Introduction of organotin-derived fragments.

This building block is invaluable for constructing the complex heterocyclic systems that are

prevalent in active pharmaceutical ingredients (APIs).[13] The pyrazine core itself is a well-

known pharmacophore present in drugs for various indications, including oncology and

infectious diseases.

Exemplary Experimental Protocol: Sequential
Suzuki-Miyaura Cross-Coupling
This protocol demonstrates the selective, sequential functionalization of 5-Bromo-3-
iodopyrazin-2-amine. The objective is to first couple an aryl group at the C3 position (iodine)

and then a different aryl group at the C5 position (bromine).
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Reaction at C-I Bond

Reaction at C-Br Bond

5-Bromo-3-iodopyrazin-2-amine

Step 1: Suzuki Coupling
(Ar¹-B(OH)₂, Pd(PPh₃)₄, Na₂CO₃)

Selective reaction at C-I

Intermediate:
5-Bromo-3-(Ar¹)-pyrazin-2-amine

Step 2: Suzuki Coupling
(Ar²-B(OH)₂, PdCl₂(dppf), K₃PO₄)

Reaction at C-Br

Final Product:
5-(Ar²)-3-(Ar¹)-pyrazin-2-amine

Click to download full resolution via product page

Figure 2: Workflow for sequential Suzuki-Miyaura cross-coupling.

Step 1: Selective Coupling at the C3 (Iodo) Position
Rationale: This step uses a standard, relatively mild palladium catalyst, Pd(PPh₃)₄, which is

highly effective for activating C-I bonds while leaving C-Br bonds largely unreacted under

controlled conditions. Sodium carbonate provides the necessary basic environment for the

transmetalation step of the catalytic cycle.

Materials:
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5-Bromo-3-iodopyrazin-2-amine (1.0 eq)

Arylboronic acid (Ar¹-B(OH)₂) (1.1 eq)

Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄ (0.05 eq)

Sodium Carbonate (Na₂CO₃) (2.0 eq)

1,4-Dioxane and Water (4:1 v/v)

Procedure:

To a flame-dried round-bottom flask, add 5-Bromo-3-iodopyrazin-2-amine, the arylboronic

acid, and sodium carbonate.

Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times.

Add the Pd(PPh₃)₄ catalyst to the flask.

Add the degassed dioxane/water solvent mixture via syringe.

Heat the reaction mixture to 80-90 °C with vigorous stirring.

Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid

Chromatography-Mass Spectrometry (LC-MS) until the starting material is consumed

(typically 2-4 hours).

Upon completion, cool the mixture to room temperature. Dilute with ethyl acetate and wash

with water and brine.

Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under

reduced pressure.

Purify the crude residue by flash column chromatography on silica gel to yield the

intermediate, 5-Bromo-3-(Ar¹)-pyrazin-2-amine.

Step 2: Coupling at the C5 (Bromo) Position
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Rationale: The remaining C-Br bond is less reactive and may require a more robust catalytic

system. PdCl₂(dppf) is an electron-rich and sterically hindered catalyst that is highly effective

for activating C-Br bonds. A stronger base like potassium phosphate may also be beneficial.

Materials:

5-Bromo-3-(Ar¹)-pyrazin-2-amine (1.0 eq)

Arylboronic acid (Ar²-B(OH)₂) (1.2 eq)

[1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II), PdCl₂(dppf) (0.08 eq)

Potassium Phosphate (K₃PO₄) (2.5 eq)

Anhydrous solvent (e.g., Toluene or DMF)

Procedure:

Combine the intermediate from Step 1, the second arylboronic acid, and potassium

phosphate in a flame-dried flask under an inert atmosphere.

Add the PdCl₂(dppf) catalyst.

Add the anhydrous solvent via syringe.

Heat the reaction mixture to a higher temperature (e.g., 100-110 °C).

Monitor the reaction progress by TLC or LC-MS (typically 6-12 hours).

Perform an aqueous work-up similar to Step 1.

Purify the final product by flash column chromatography.

Validation: Confirm the structure and purity of the final product, 5-(Ar²)-3-(Ar¹)-pyrazin-2-

amine, using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Conclusion
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5-Bromo-3-iodopyrazin-2-amine is more than a simple chemical reagent; it is a sophisticated

tool for molecular engineering. Its defining feature—the presence of two different halogen

atoms on a pharmaceutically relevant pyrazine core—provides chemists with a pre-

programmed blueprint for sequential, site-selective modifications. This capability directly

addresses the need for efficient and controlled synthesis of diverse compound libraries, which

is essential for identifying and optimizing lead candidates in drug discovery. The strategic

application of this building block can significantly reduce the number of synthetic steps,

conserve resources, and ultimately accelerate the journey from a chemical concept to a

potential therapeutic.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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